Cas no 2138343-49-2 (Cyclopropane, [1-(bromomethyl)-1,3,3-trimethylbutyl]-)

• Product Name: Cyclopropane, [1-(bromomethyl)-1,3,3-trimethylbutyl]-
• CAS No: 2138343-49-2
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5289088
• Update Time: 2025-06-03

Cyclopropane, [1-(bromomethyl)-1,3,3-trimethylbutyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, [1-(bromomethyl)-1,3,3-trimethylbutyl]-

• Inchi： 1S/C11H21Br/c1-10(2,3)7-11(4,8-12)9-5-6-9/h9H,5-8H2,1-4H3
• InChI Key： HSUBKKXYDRACPI-UHFFFAOYSA-N
• SMILES： C1(C(CBr)(C)CC(C)(C)C)CC1

Additional information on Cyclopropane, [1-(bromomethyl)-1,3,3-trimethylbutyl]-

Recent Advances in the Study of Cyclopropane, [1-(bromomethyl)-1,3,3-trimethylbutyl]- (CAS: 2138343-49-2)

Cyclopropane derivatives have long been a focal point in medicinal chemistry due to their unique structural properties and potential therapeutic applications. Among these, Cyclopropane, [1-(bromomethyl)-1,3,3-trimethylbutyl]- (CAS: 2138343-49-2) has recently garnered significant attention for its promising biological activities and synthetic versatility. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and potential applications in drug discovery and development.

The synthesis of Cyclopropane, [1-(bromomethyl)-1,3,3-trimethylbutyl]- has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced catalytic systems, including palladium and nickel-based catalysts, to facilitate the cyclopropanation of precursor molecules. Notably, the bromomethyl group in this compound serves as a key functional handle for further derivatization, enabling the creation of a diverse library of analogs for biological evaluation.

Recent mechanistic studies have shed light on the compound's interaction with biological targets. Molecular docking simulations and X-ray crystallography data suggest that Cyclopropane, [1-(bromomethyl)-1,3,3-trimethylbutyl]- exhibits high affinity for certain enzyme active sites, particularly those involved in inflammatory pathways. This has spurred interest in its potential as a lead compound for the development of novel anti-inflammatory agents. Preliminary in vitro assays have demonstrated promising inhibitory activity against key pro-inflammatory cytokines.

In the realm of drug delivery, researchers have explored the use of this cyclopropane derivative as a building block for prodrug design. The bromomethyl functionality allows for facile conjugation with various drug molecules, potentially improving their pharmacokinetic properties. Recent animal studies have shown enhanced bioavailability and tissue distribution when certain anticancer drugs were conjugated with this cyclopropane scaffold.

Safety and toxicity profiling of Cyclopropane, [1-(bromomethyl)-1,3,3-trimethylbutyl]- have been conducted in accordance with OECD guidelines. The compound demonstrates a favorable safety profile at therapeutic concentrations, with no significant cytotoxicity observed in normal cell lines. However, researchers caution that further long-term toxicity studies are warranted before clinical translation can be considered.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in the past year covering its synthetic methods and therapeutic applications. Industry analysts predict that Cyclopropane, [1-(bromomethyl)-1,3,3-trimethylbutyl]- could serve as a valuable intermediate in the development of next-generation small molecule therapeutics, particularly in the areas of oncology and autoimmune diseases.

Future research directions include exploring the compound's potential in combination therapies and investigating its mechanism of action at the molecular level. The development of more efficient synthetic routes and the exploration of its applications in materials science represent additional promising avenues for investigation. As the understanding of this compound's properties deepens, it is expected to play an increasingly important role in both academic research and industrial applications.